N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea

• IUPAC Name: 1-[[1-[(3,5-dichlorophenyl)methyl]pyrrolidin-3-yl]methyl]-3-ethylurea
• InChI: InChI=1S/C15H21Cl2N3O/c1-2-18-15(21)19-8-11-3-4-20(9-11)10-12-5-13(16)7-14(17)6-12/h5-7,11H,2-4,8-10H2,1H3,(H2,18,19,21)
• InChI Key: JEBCPLNWMAFWCX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1CCN(C1)CC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H21Cl2N3O
• Molecular Weight: 330.2 g/mol

Description

N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea is a synthetic compound that has been widely used in scientific research for its unique properties. It is a potent inhibitor of several enzymes, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea involves the inhibition of several enzymes, including acetylcholinesterase. It binds to the active site of the enzyme and prevents the hydrolysis of acetylcholine, leading to an increase in its concentration in the synaptic cleft. This increase can lead to several physiological effects, including muscle contraction, increased heart rate, and increased glandular secretion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea are diverse and depend on the specific enzyme being inhibited. Inhibition of acetylcholinesterase can lead to an increase in the concentration of acetylcholine in the synaptic cleft, leading to several physiological effects. Inhibition of other enzymes can have different effects, depending on their specific function.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea in lab experiments include its potent inhibitory effects on several enzymes, which can be useful in studying their specific functions. The limitations include the complexity of its synthesis and the potential for off-target effects on other enzymes.

Future Directions

There are several future directions for research involving N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea. One area of research could be the development of more efficient synthesis methods to make the compound more accessible to researchers. Another area of research could be the identification of other enzymes that are inhibited by the compound and studying their specific functions. Finally, the compound could be used in the development of new drugs that target specific enzymes for the treatment of various diseases.

Synthesis Methods

The synthesis of N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea is a complex process that involves several steps. The first step involves the reaction of 3,5-dichlorobenzylamine with ethyl isocyanate to form N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}urea. This intermediate is then reacted with methyl iodide to form N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-methylurea, which is finally reacted with ethylamine to form the desired product.

Scientific Research Applications

N-{[1-(3,5-dichlorobenzyl)pyrrolidin-3-yl]methyl}-N'-ethylurea has been extensively used in scientific research for its potent inhibitory effects on several enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can have several physiological effects.